Cas no 34399-78-5 (methyl 3-(3-oxocyclopentyl)propanoate)

• Product Name: methyl 3-(3-oxocyclopentyl)propanoate
• CAS No: 34399-78-5
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 919104
• PubChem ID: 301170
• Update Time: 2025-06-20

methyl 3-(3-oxocyclopentyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-oxocyclopentyl)propanoate
• 3-(3-oxo-cyclopentyl)-propionic Acid Methyl Ester
• 3-(Cyclopentanon-(3)-yl)-propionsaeure-methylester
• 3-< Cyclopentanon-(3)-yl-(1)> -propionsaeure-methylester
• 3-< Cyclopentanon-(3)-yl> -propionsaeure-methylester
• AC1L6XUH
• AG-F-17360
• AGN-PC-006QQJ
• CTK1C4752
• Cyclopentanepropanoic acid, 3-oxo-, methyl ester
• NSC177456
• SureCN6520162
• DS-000997
• NSC 177456
• SCHEMBL6520162
• DTXSID60306555
• 34399-78-5
• Methyl 3-(3-oxocyclopentyl)propanoate #
• EN300-7437178
• NSC-177456

• Inchi： 1S/C9H14O3/c1-12-9(11)5-3-7-2-4-8(10)6-7/h7H,2-6H2,1H3
• InChI Key： WRANGJCMCATUMR-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC(=O)OC)C1

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 245.4°C at 760 mmHg
• Flash Point: 101.8°C
• Refractive Index: 1.459
• PSA: 43.37
• LogP: 1.30880

Additional information on methyl 3-(3-oxocyclopentyl)propanoate

Methyl 3-(3-oxocyclopentyl)propanoate (CAS No. 34399-78-5): A Comprehensive Overview

Methyl 3-(3-oxocyclopentyl)propanoate, a compound with the chemical formula C₉H₁₄O₃ and CAS number 34399-78-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This ester, characterized by its cyclopentyl and propanoate moieties, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of bioactive compounds.

The structure of Methyl 3-(3-oxocyclopentyl)propanoate consists of a cyclopentane ring substituted with a propanoate group, which is further esterified with methanol. This unique structural arrangement imparts distinct chemical properties that make it valuable in various chemical transformations. The cyclopentyl group contributes to steric hindrance, influencing reactivity, while the ester functionality allows for further derivatization, making it a versatile intermediate.

In recent years, the compound has been explored in the context of drug discovery and development. Its structural motif is reminiscent of natural products found in plants and microorganisms, which often serve as inspiration for novel therapeutic agents. The cyclopentane ring is a common structural feature in many bioactive molecules, known for its ability to interact favorably with biological targets due to its rigid framework and optimal size.

One of the most intriguing aspects of Methyl 3-(3-oxocyclopentyl)propanoate is its potential role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are increasingly recognized for their pharmacological properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects, highlighting its significance in medicinal chemistry.

The synthesis of Methyl 3-(3-oxocyclopentyl)propanoate typically involves the reaction between cyclopentanone and methyl propionate under acidic conditions. This reaction proceeds via nucleophilic addition followed by dehydration, yielding the desired ester. The efficiency and scalability of this synthetic route have made it a preferred method for producing the compound in laboratory settings.

Recent advancements in catalytic systems have further enhanced the synthesis of Methyl 3-(3-oxocyclopentyl)propanoate. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yields and reduce byproduct formation. These innovations underscore the compound's importance as a target for synthetic chemists seeking to optimize reaction conditions.

The pharmacological potential of Methyl 3-(3-oxocyclopentyl)propanoate has not gone unnoticed by the scientific community. Preclinical studies have demonstrated that certain derivatives exhibit promising biological activity. For example, modifications to the cyclopentyl ring have led to compounds with enhanced binding affinity to specific enzymes and receptors. Such findings suggest that further exploration of this scaffold could yield novel therapeutic agents with therapeutic potential.

In addition to its pharmaceutical applications, Methyl 3-(3-oxocyclopentyl)propanoate has found utility in materials science. Its unique structural features make it a candidate for developing advanced polymers and coatings with tailored properties. The incorporation of this ester into polymer backbones can impart desirable characteristics such as flexibility and biodegradability, opening up new possibilities for sustainable material design.

The future prospects for Methyl 3-(3-oxocyclopentyl)propanoate are promising, with ongoing research aimed at uncovering new synthetic pathways and expanding its applications. Collaborative efforts between organic chemists and medicinal chemists are expected to drive innovation in this field. As our understanding of molecular interactions continues to grow, compounds like Methyl 3-(3-oxocyclopentyl)propanoate will undoubtedly play a crucial role in shaping the future of chemistry and drug discovery.